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Compound of Interest

Compound Name: Bipolaramide

cat. No.: B15193762

An In-depth Technical Guide to Bipolaramide

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical structure, properties, and available biological data for
Bipolaramide, a natural product isolated from the fungus Bipolaris sorokiniana.

Chemical Structure and Identification

Bipolaramide is a novel dioxopiperazine first isolated from cultures of the fungus Bipolaris
sorokiniana.[1][2] Its structure was elucidated based on 1H and 13C NMR data and confirmed
by X-ray crystallography.[1] The compound is a symmetrical dimer with a molecular weight of
322 g/mol .[2]

Biosynthetically, it is proposed that Bipolaramide is formed from cyclo(L-phenylalanyl-L-
phenylalanyl) through processes of epoxidation and cyclization.[2] This precursor molecule is a
cyclic dipeptide composed of two L-phenylalanine residues.

At present, a standardized IUPAC name and SMILES notation for Bipolaramide are not readily
available in public chemical databases. The structure is characterized by a central six-
membered dioxopiperazine ring and two five-membered rings.[2]

Chemical Structure of the Precursor, Cyclo(L-phenylalanyl-L-phenylalanyl):

Caption: 2D structure of Cyclo(L-phenylalanyl-L-phenylalanyl).

Quantitative Data
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Currently, there is a notable absence of publicly available quantitative data regarding the
biological activity of Bipolaramide. Studies detailing metrics such as IC50 or EC50 values are
not found in the existing literature. The primary focus of the original research was on the
isolation and structural elucidation of this novel compound.

Experimental Protocols
Isolation of Bipolaramide

The initial isolation of Bipolaramide was performed from whole maize cultures of a toxigenic
strain of Bipolaris sorokiniana (MRC 93).[2] While the detailed extraction and purification
protocol is not fully detailed in the provided snippets, it is a standard practice in natural product
chemistry to use a series of solvent extractions and chromatographic techniques to isolate pure
compounds from fungal cultures.

Structural Elucidation

The determination of Bipolaramide's chemical structure was accomplished through X-ray
crystallography.[1][2] This technique provides precise information about the spatial
arrangement of atoms within a crystalline solid, allowing for the definitive determination of its
three-dimensional structure.

Signaling Pathways and Mechanism of Action

As of the current available literature, there is no information regarding the signaling pathways
modulated by Bipolaramide or its specific mechanism of action in any biological system.
Further research is required to determine the biological targets and physiological effects of this
compound.

Biosynthetic Pathway

The proposed biosynthetic pathway for Bipolaramide originates from the cyclic dipeptide,
cyclo(L-phenylalanyl-L-phenylalanyl).[2] This precursor undergoes enzymatic epoxidation and
subsequent cyclization to yield the final Bipolaramide structure.

Epoxidation & Cyclization

cyclo(L-phenylalanyl-L-phenylalanyl) » Bipolaramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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